Cas no 160298-76-0 (Silver tetrakis[3,5-bis(trifluoromethyl)phenyl]borate)

• Product Name: Silver tetrakis[3,5-bis(trifluoromethyl)phenyl]borate
• CAS No: 160298-76-0
• MF: C₃₂H₁₂AgBF₂₄
• MW: 971.08
• CID: 5144968
• PubChem ID: 24773254
• Update Time: 2026-03-03

Silver tetrakis[3,5-bis(trifluoromethyl)phenyl]borate Chemical and Physical Properties

Names and Identifiers

• Borate(1-), tetrakis[3,5-bis(trifluoromethyl)phenyl]-, silver(1+) (1:1)
• 160298-76-0
• DNNXVTQEKMFBEH-UHFFFAOYSA-N
• G69170
• Silver(I) tetrakis(3,5-bis(trifluoromethyl)phenyl)borate
• SCHEMBL1450694
• Silver tetrakis[3,5-bis(trifluoromethyl)phenyl]borate

• Inchi： 1S/C32H12BF24.Ag/c34-25(35,36)13-1-14(26(37,38)39)6-21(5-13)33(22-7-15(27(40,41)42)2-16(8-22)28(43,44)45,23-9-17(29(46,47)48)3-18(10-23)30(49,50)51)24-11-19(31(52,53)54)4-20(12-24)32(55,56)57;/h1-12H;/q-1;+1
• InChI Key： DNNXVTQEKMFBEH-UHFFFAOYSA-N
• SMILES： C1=C(C(F)(F)F)C=C([B-](C2C=C(C(F)(F)F)C=C(C(F)(F)F)C=2)(C2C=C(C(F)(F)F)C=C(C(F)(F)F)C=2)C2C=C(C(F)(F)F)C=C(C(F)(F)F)C=2)C=C1C(F)(F)F.[Ag+]

Computed Properties

• Exact Mass: 969.96997g/mol
• Monoisotopic Mass: 969.96997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 25
• Heavy Atom Count: 58
• Rotatable Bond Count: 4
• Complexity: 1050
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on Silver tetrakis[3,5-bis(trifluoromethyl)phenyl]borate

Research Briefing on Silver Tetrakis[3,5-bis(trifluoromethyl)phenyl]borate (CAS: 160298-76-0)

Silver tetrakis[3,5-bis(trifluoromethyl)phenyl]borate (CAS: 160298-76-0) has emerged as a significant compound in the field of chemical biology and pharmaceutical research due to its unique physicochemical properties and versatile applications. This weakly coordinating anion salt has gained attention particularly in catalysis, polymer chemistry, and as a counterion for stabilizing reactive cations in organic synthesis. Recent studies have explored its potential in medicinal chemistry, where its lipophilic character and anion stability make it valuable for drug formulation and delivery systems.

The compound's structure features a silver cation paired with the bulky, electron-withdrawing tetrakis[3,5-bis(trifluoromethyl)phenyl]borate anion, which contributes to its exceptional stability and solubility in non-polar media. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a catalyst in the synthesis of complex pharmaceutical intermediates, showing improved yields compared to traditional borate salts. The electron-deficient nature of the anion appears to enhance reaction rates while maintaining excellent selectivity.

In pharmaceutical applications, researchers have investigated silver tetrakis[3,5-bis(trifluoromethyl)phenyl]borate as a potential antimicrobial agent, leveraging both the silver cation's biocidal properties and the anion's ability to improve compound solubility. A recent patent application (WO2023056123) describes its incorporation into topical formulations for treating resistant bacterial infections, with preliminary in vitro studies showing synergistic effects against MRSA when combined with certain antibiotics.

The compound's role in electrochemical applications has also been explored. A 2024 study in Advanced Materials reported its use in organic light-emitting diodes (OLEDs) as an efficient electron injection layer, demonstrating improved device stability and performance. This application capitalizes on the compound's ability to facilitate charge transport while resisting degradation under electrical stress.

Ongoing research is examining the toxicological profile of silver tetrakis[3,5-bis(trifluoromethyl)phenyl]borate, with particular attention to its metabolic fate and potential accumulation in biological systems. Preliminary results suggest that the compound exhibits favorable pharmacokinetics, with rapid clearance observed in rodent models. However, comprehensive safety assessments are still underway to fully characterize its therapeutic potential.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient production methods for silver tetrakis[3,5-bis(trifluoromethyl)phenyl]borate. A 2023 publication in Organic Process Research & Development describes an improved purification protocol that enhances yield while reducing residual silver contamination, addressing one of the main challenges in large-scale production.

The compound's unique properties continue to inspire novel applications across multiple disciplines. Current research directions include its use in ionic liquid formulations for drug delivery, as a component in diagnostic imaging agents, and in the development of advanced materials with tailored electronic properties. As understanding of its behavior in biological systems grows, silver tetrakis[3,5-bis(trifluoromethyl)phenyl]borate appears poised to play an increasingly important role in both pharmaceutical development and materials science.